Cas no 51632-31-6 (4-Methoxy-α-(1-methylethyl)-benzeneacetic Acid)
51632-31-6 structure
Product Name:4-Methoxy-α-(1-methylethyl)-benzeneacetic Acid
CAS No:51632-31-6
MF:C12H16O3
MW:208.253643989563
MDL:MFCD11590442
CID:1015838
PubChem ID:182674
Update Time:2025-04-20
4-Methoxy-α-(1-methylethyl)-benzeneacetic Acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-methoxyphenyl)-3-methylbutanoic acid
- SCHEMBL317875
- BCA63231
- alpha-isopropyl-(4-methoxyphenyl)acetic acid
- Benzeneacetic acid, 4-methoxy-alpha-(1-methylethyl)-
- 51632-31-6
- OWSOZXBIUKEPTD-UHFFFAOYSA-N
- AKOS011682900
- EN300-1831211
- MFCD11590442
- DTXSID40965942
- AS-871/43477374
- 4-Methoxy-α-(1-methylethyl)-benzeneacetic Acid
-
- MDL: MFCD11590442
- Inchi: 1S/C12H16O3/c1-8(2)11(12(13)14)9-4-6-10(15-3)7-5-9/h4-8,11H,1-3H3,(H,13,14)
- InChI Key: OWSOZXBIUKEPTD-UHFFFAOYSA-N
- SMILES: OC(C(C1C=CC(=CC=1)OC)C(C)C)=O
Computed Properties
- Exact Mass: 208.10998
- Monoisotopic Mass: 208.109944368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- PSA: 46.53
4-Methoxy-α-(1-methylethyl)-benzeneacetic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B188878-10mg |
4-Methoxy-α-(1-methylethyl)-benzeneacetic Acid |
51632-31-6 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B188878-50mg |
4-Methoxy-α-(1-methylethyl)-benzeneacetic Acid |
51632-31-6 | 50mg |
$ 210.00 | 2022-06-07 | ||
| TRC | B188878-100mg |
4-Methoxy-α-(1-methylethyl)-benzeneacetic Acid |
51632-31-6 | 100mg |
$ 320.00 | 2022-06-07 | ||
| Enamine | EN300-1831211-0.05g |
2-(4-methoxyphenyl)-3-methylbutanoic acid |
51632-31-6 | 0.05g |
$468.0 | 2023-09-19 | ||
| Enamine | EN300-1831211-0.1g |
2-(4-methoxyphenyl)-3-methylbutanoic acid |
51632-31-6 | 0.1g |
$490.0 | 2023-09-19 | ||
| Enamine | EN300-1831211-0.25g |
2-(4-methoxyphenyl)-3-methylbutanoic acid |
51632-31-6 | 0.25g |
$513.0 | 2023-09-19 | ||
| Enamine | EN300-1831211-0.5g |
2-(4-methoxyphenyl)-3-methylbutanoic acid |
51632-31-6 | 0.5g |
$535.0 | 2023-09-19 | ||
| Enamine | EN300-1831211-1.0g |
2-(4-methoxyphenyl)-3-methylbutanoic acid |
51632-31-6 | 1g |
$1070.0 | 2023-06-01 | ||
| Enamine | EN300-1831211-2.5g |
2-(4-methoxyphenyl)-3-methylbutanoic acid |
51632-31-6 | 2.5g |
$1089.0 | 2023-09-19 | ||
| Enamine | EN300-1831211-5.0g |
2-(4-methoxyphenyl)-3-methylbutanoic acid |
51632-31-6 | 5g |
$3105.0 | 2023-06-01 |
4-Methoxy-α-(1-methylethyl)-benzeneacetic Acid Related Literature
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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